6-(methoxymethyl)-N-methyl-N-[(5-methyl-2-thienyl)methyl]pyrimidin-4-amine

• IUPAC Name: 6-(methoxymethyl)-N-methyl-N-[(5-methylthiophen-2-yl)methyl]pyrimidin-4-amine
• InChI: InChI=1S/C13H17N3OS/c1-10-4-5-12(18-10)7-16(2)13-6-11(8-17-3)14-9-15-13/h4-6,9H,7-8H2,1-3H3
• InChI Key: LNLMYUZUNMDVFQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(S1)CN(C)C2=NC=NC(=C2)COC
• Molecular Formula: C13H17N3OS
• Molecular Weight: 263.36 g/mol

Description

The compound “6-(methoxymethyl)-N-methyl-N-[(5-methyl-2-thienyl)methyl]pyrimidin-4-amine” is a derivative of thieno[2,3-d]pyrimidine, a class of compounds known for their diverse biological activities and potential in pharmaceutical development. This specific compound is of interest for its unique structure and potential biological activities, derived from its thieno[2,3-d]pyrimidine backbone and specific functional groups.

Synthesis Analysis

The synthesis of related thieno[2,3-d]pyrimidine derivatives typically involves multi-step reactions, starting from 5-methyl-6-carbethoxy-3,4-dihydrothieno-[2,3-d]pyrimidin-4-ones. Nucleophilic substitutions with amines lead to various alkylamino derivatives (Grinev & Kaplina, 1985). Another approach involves microwave-accelerated synthesis to create analogues with potential kinase inhibition properties, indicating a versatile method for introducing different substituents (Loidreau et al., 2013).

Molecular Structure Analysis

The molecular structure of thieno[2,3-d]pyrimidine derivatives is characterized by the presence of a bicyclic system combining a thieno and a pyrimidine ring. The specific substituents at different positions significantly influence the electronic and spatial configuration, affecting their chemical behavior and biological activity. Crystal structure and DFT studies of closely related compounds reveal intricate details about molecular conformation, hydrogen bonding patterns, and electronic properties, providing insights into their reactivity and interaction mechanisms (Murugavel et al., 2014).

Chemical Reactions and Properties

Thieno[2,3-d]pyrimidine derivatives undergo various chemical reactions, including nucleophilic substitution, bromination, and thermal rearrangement, leading to a wide array of functionalized compounds. These reactions are crucial for the synthesis of targeted molecules with desired biological activities. For instance, the transformation of 5-methyl-6-carbethoxythieno[2,3-d]pyrimidines through nucleophilic substitution results in derivatives with potential antifungal effects (Jafar et al., 2017).

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties, as well as how it is used. Without specific information, it’s difficult to provide a detailed safety assessment.

Future Directions

The future directions for research on this compound would depend on its potential applications. These could include medicinal chemistry if the compound has biological activity, or materials science if the compound has interesting physical properties.